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Abstract: This document provides detailed application notes and protocols for the use of

Pigment Yellow 74 (PY74) in coatings and thin film research. It is intended for researchers,

scientists, and professionals in drug development who are exploring the material science

applications of organic pigments. This guide covers the fundamental properties of PY74,

protocols for its dispersion and incorporation into water-based acrylic coatings, and methods for

the fabrication and characterization of PY74 thin films.

Introduction to Pigment Yellow 74 (PY74)
Pigment Yellow 74 is a monoazo arylide pigment known for its bright, greenish-yellow shade.[1]

[2] It is a significant commercial pigment widely used in the paint, coatings, and printing ink

industries.[1][3] PY74 is valued for its high tinting strength, good lightfastness, and favorable

rheological properties.[1] It is available in various particle sizes, offering a range from

transparent to opaque grades, making it a versatile colorant for diverse applications.[1][2] The

opaque versions are often used as a lead-free substitute for chrome yellow pigments in

applications like road marking paints.[1]

Properties of Pigment Yellow 74
A summary of the key physical, chemical, and fastness properties of Pigment Yellow 74 is

presented in the tables below. These properties can vary depending on the specific grade and

manufacturer of the pigment.

Table 1: General and Physical Properties of Pigment Yellow 74
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Property Value References

C.I. Name Pigment Yellow 74 [4][5]

C.I. Number 11741 [4][5]

CAS Number 6358-31-2 [4][5]

Molecular Formula C₁₈H₁₈N₄O₆ [4][6]

Molecular Weight 386.36 g/mol [4][6][7]

Appearance Yellow Powder [4][6][7]

Density 1.28 - 1.6 g/cm³ [2][7][8]

Oil Absorption 27 - 50 g/100g [2][8]

pH of Water Extract 5.5 - 7.5 [8]

Melting Point 275 - 293 °C (decomposes) [2][7]

Table 2: Fastness and Resistance Properties of Pigment Yellow 74 in Coatings

Property Rating (1-5 or 1-8 Scale) References

Lightfastness (Full Shade) 5 - 8 [2][4][5][8]

Lightfastness (Tint) 5 - 7 [2]

Heat Resistance 140 - 200 °C [4][5][8][9]

Water Resistance 5 [4][5][6]

Oil Resistance 4 - 5 [4][5][6]

Acid Resistance 5 [4][5][6]

Alkali Resistance 5 [4][5][6]

Ethanol Resistance 3 - 4 [2]

Weather Fastness 3 [2]
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Note: Fastness is typically rated on a scale of 1 to 5 (where 5 is excellent) or 1 to 8 for

lightfastness (where 8 is the highest).

Application in Coatings
PY74 is extensively used in both water-based and solvent-based coating systems, including

decorative paints, industrial coatings, and traffic paints.[1][2] Its good dispersibility and

rheological properties allow for high pigment loading without adversely affecting the flow

characteristics of the paint.[1]

Experimental Workflow for Coating Formulation and
Testing
The following diagram illustrates the general workflow for creating and evaluating a coating

formulated with Pigment Yellow 74.
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Protocol for Preparation of a Water-Based PY74 Pigment
Dispersion
This protocol is adapted from a general procedure for creating a stable, resin-free pigment

concentrate.

Materials:

Pigment Yellow 74 powder

Deionized water

Polymeric dispersant (e.g., acidic group polyester compound)

Defoamer

Biocide

Equipment:

High-speed dissolver/mixer

Laboratory bead mill with grinding media (e.g., Zirconia beads)

Hegman gauge

Procedure:

Premixing:

To a suitable vessel, add the calculated amount of deionized water and begin stirring at a

low speed.

Slowly add the polymeric dispersant and allow it to dissolve completely.

Add a portion of the defoamer to the mixture.

Pigment Addition:
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Gradually add the Pigment Yellow 74 powder to the vortex of the stirred liquid. Increase

the mixing speed as needed to ensure good wetting of the pigment particles.

Continue mixing at high speed for 15-20 minutes until a homogeneous pre-dispersion is

achieved.

Grinding:

Transfer the pre-dispersion to the bead mill.

Mill the dispersion until the desired fineness of grind is achieved. This is monitored by

taking samples periodically and testing with a Hegman gauge. A reading of 7+ is often

targeted for high-quality dispersions.

Let-down:

Once the target fineness is reached, transfer the dispersion from the mill to a separate

vessel.

Add the remaining defoamer and the biocide under slow agitation.

Mix for an additional 10-15 minutes to ensure homogeneity.

Quality Control:

Measure the final fineness of grind (ASTM D1210), viscosity, and color strength (ASTM

D387) of the dispersion.

Protocol for Formulation of a Water-Based Acrylic Paint
This protocol provides a general guideline for incorporating the PY74 pigment dispersion into a

simple water-based acrylic latex paint.

Materials:

PY74 Pigment Dispersion (prepared as in 3.2)

Acrylic latex binder (e.g., styrene-acrylic emulsion)
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Deionized water

Coalescing agent (e.g., Texanol)

Rheology modifier (thickener)

Defoamer

Procedure:

Binder Addition:

In a mixing vessel, add the acrylic latex binder under slow agitation.

Dispersion Incorporation:

Slowly add the PY74 pigment dispersion to the binder with continuous mixing.

Additive Incorporation:

In a separate container, pre-mix the deionized water, coalescing agent, and defoamer.

Slowly add this mixture to the main batch.

Viscosity Adjustment:

Gradually add the rheology modifier to the paint while monitoring the viscosity until the

desired consistency is achieved.

Continue mixing for 15-20 minutes to ensure all components are fully incorporated.

Final Quality Checks:

Allow the paint to equilibrate.

Measure the final pH, viscosity, and apply a drawdown to a substrate to evaluate color,

gloss, and hiding power.
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Application in Thin Film Research
The use of organic pigments like PY74 in thin film applications is an emerging area of research,

with potential applications in organic electronics, sensors, and color filters. Thin films of organic

pigments can be fabricated using various techniques, including physical vapor deposition

(PVD) and solution-based methods like spin coating.

Experimental Workflow for Thin Film Fabrication and
Characterization
The following diagram outlines the general steps involved in creating and analyzing PY74 thin

films.
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Thin Film Fabrication and Characterization Workflow

Generalized Protocol for PY74 Thin Film Deposition via
Thermal Evaporation
This is a general protocol for the physical vapor deposition of an organic material and may

need to be optimized for PY74.

Equipment:
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High-vacuum thermal evaporation system

Substrate holder and heater

Quartz crystal microbalance (QCM) for thickness monitoring

Tungsten or molybdenum evaporation boat

Clean substrates (e.g., glass, silicon wafer)

Procedure:

Substrate Preparation:

Thoroughly clean the substrates using a sequence of solvents (e.g., acetone, isopropanol,

deionized water) in an ultrasonic bath.

Dry the substrates with a nitrogen gun and load them into the substrate holder in the

deposition chamber.

Source Preparation:

Place a small amount of PY74 powder into the evaporation boat.

Deposition:

Evacuate the chamber to a high vacuum (e.g., < 10⁻⁶ Torr).

If desired, heat the substrate to a specific temperature.

Gradually increase the current to the evaporation boat to heat the PY74 powder.

Monitor the deposition rate and thickness using the QCM. A slow deposition rate (e.g., 0.1-

0.5 Å/s) is often preferred for better film morphology.

Once the desired thickness is achieved, close the shutter and turn off the power to the

boat.

Cooling and Venting:
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Allow the system and substrate to cool down before venting the chamber to atmospheric

pressure with an inert gas like nitrogen.

Remove the coated substrates for characterization.

Generalized Protocol for PY74 Thin Film Deposition via
Spin Coating
This protocol describes a general method for depositing a thin film from a solution. The solvent

and concentration will need to be optimized for PY74.

Materials:

PY74 Nanoparticle dispersion or a solution of PY74 in a suitable solvent

Appropriate solvent (e.g., a solvent in which PY74 has some solubility or can be dispersed

as nanoparticles)

Clean substrates

Equipment:

Spin coater

Micropipette

Hotplate

Procedure:

Solution/Dispersion Preparation:

Prepare a dilute solution or a stable nanoparticle dispersion of PY74 in a suitable volatile

solvent. The concentration will directly affect the final film thickness.

Substrate Preparation:

Clean the substrates as described in the thermal evaporation protocol.
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Deposition:

Place a substrate on the chuck of the spin coater and turn on the vacuum to hold it in

place.

Dispense a small amount of the PY74 solution/dispersion onto the center of the substrate

using a micropipette.

Start the spin coater. A typical two-step process might involve a slow spin (e.g., 500 rpm

for 10 seconds) to spread the liquid, followed by a fast spin (e.g., 3000 rpm for 30-60

seconds) to thin the film to the desired thickness.

Drying/Annealing:

After spinning stops, carefully remove the substrate and place it on a hotplate at a

moderate temperature (e.g., 60-100 °C) to evaporate any remaining solvent. This step can

also be used to anneal the film, which may influence its crystallinity and morphology.

Characterization:

Analyze the film for thickness, uniformity, morphology, and optical properties.

Characterization of Coatings and Thin Films
A variety of analytical techniques can be used to characterize coatings and thin films containing

PY74.

Table 3: Common Characterization Techniques
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Technique Purpose ASTM/ISO Standard

Hegman Gauge
To determine the fineness of

pigment dispersion in a liquid.
ASTM D1210

Mechanical Muller

To prepare pigment

dispersions for color and tint

strength testing.

ASTM D387

Spectrophotometer/Colorimete

r

To measure color coordinates

and calculate color differences.
ASTM D2244

Rheometer

To measure viscosity and

viscoelastic properties of the

coating.

-

QUV Accelerated Weathering

Tester

To simulate weathering effects

of sunlight and moisture using

fluorescent UV lamps.

ASTM G154, ASTM D4587

Xenon Arc Weathering Tester

To simulate the full spectrum of

sunlight for accelerated

weathering tests.

ASTM G155

Profilometer/Ellipsometer
To measure the thickness of

thin films.
-

Atomic Force Microscopy

(AFM)

To image the surface

topography and morphology of

thin films at the nanoscale.

-

Scanning Electron Microscopy

(SEM)

To visualize the surface and

cross-section of coatings and

thin films.

-

X-ray Diffraction (XRD)

To determine the crystalline

structure of the pigment in the

film.

-

UV-Visible Spectroscopy

To measure the absorbance,

transmittance, and reflectance

of the films.

-
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Safety Precautions
When handling Pigment Yellow 74 powder, it is important to avoid creating dust. Use in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including a dust

mask, gloves, and safety glasses. Consult the Safety Data Sheet (SDS) from the manufacturer

for specific handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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